2,3,4-trimethyl-9-propyl-7H-furo[2,3-f]chromene-7-thione

• Molecular Formula: C17H18O2S
• Molecular Weight: 286.4 g/mol
• IUPAC Name: 2,3,4-trimethyl-9-propylfuro[2,3-f]chromene-7-thione
• InChI: InChI=1S/C17H18O2S/c1-5-6-12-8-14(20)19-13-7-9(2)15-10(3)11(4)18-17(15)16(12)13/h7-8H,5-6H2,1-4H3
• InChI Key: IHDUWQRCKFEEIJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=S)OC2=C1C3=C(C(=C2)C)C(=C(O3)C)C

Description

2,3,4-trimethyl-9-propyl-7H-furo[2,3-f]chromene-7-thione is a complex organic compound characterized by its unique molecular structure. It contains 38 atoms, including 18 hydrogen atoms, 17 carbon atoms, 2 oxygen atoms, and 1 sulfur atom

Preparation Methods

The synthesis of 2,3,4-trimethyl-9-propyl-7H-furo[2,3-f]chromene-7-thione involves several steps, typically starting with the preparation of the furochromene core. The synthetic route often includes the use of specific reagents and catalysts to facilitate the formation of the desired molecular structure. Industrial production methods may involve optimized reaction conditions to ensure high yield and purity of the compound .

Chemical Reactions Analysis

2,3,4-trimethyl-9-propyl-7H-furo[2,3-f]chromene-7-thione undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology and medicine, it may be studied for its potential therapeutic properties, including anti-inflammatory and antioxidant effects. Industrial applications could involve its use in the development of new materials or as a catalyst in chemical reactions .

Mechanism of Action

The mechanism of action of 2,3,4-trimethyl-9-propyl-7H-furo[2,3-f]chromene-7-thione involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

2,3,4-trimethyl-9-propyl-7H-furo[2,3-f]chromene-7-thione can be compared with other similar compounds, such as 9-ethyl-2,3,4-trimethyl-7H-furo[2,3-f]chromene-7-one and 3,4-dimethyl-9-propyl-7H-furo[2,3-f]chromene-7-one . These compounds share a similar core structure but differ in their substituents, which can lead to variations in their chemical properties and applications. The uniqueness of this compound lies in its specific combination of substituents, which may confer distinct reactivity and functionality .